Cas no 2137681-74-2 (methyl 2-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate)

• Product Name: methyl 2-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate
• CAS No: 2137681-74-2
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 6470124
• PubChem ID: 165460726
• Update Time: 2025-06-08

methyl 2-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate
• 2137681-74-2
• EN300-731317

• Inchi： 1S/C15H16N2O4/c1-10-11(9-18)7-17(16-10)8-13-12(15(19)21-3)5-4-6-14(13)20-2/h4-7,9H,8H2,1-3H3
• InChI Key： FXROVKWICSMDKU-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(=O)OC)=C1CN1C=C(C=O)C(C)=N1

Computed Properties

• Exact Mass: 288.11100700g/mol
• Monoisotopic Mass: 288.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.4Ų

Additional information on methyl 2-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate

Methyl 2-[(4-Formyl-3-Methyl-1H-Pyrazol-1-yl)methyl]-3-Methoxybenzoate: A Comprehensive Overview

Methyl 2-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate (CAS No. 2137681-74-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of methyl 2-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate is composed of a pyrazole ring, a methoxy group, and a formyl group, all of which contribute to its distinct chemical properties. The presence of these functional groups allows for a wide range of chemical reactivity and biological activity, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of methyl 2-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its anti-inflammatory properties, which could be beneficial in the management of inflammatory disorders such as arthritis and inflammatory bowel disease (IBD). The compound's ability to inhibit key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX), has been extensively studied.

In addition to its anti-inflammatory effects, methyl 2-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate has also shown promise as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells by targeting specific signaling pathways. For example, a study published in Cancer Research found that the compound effectively inhibited the proliferation of human breast cancer cells by downregulating the expression of oncogenic proteins such as Bcl-2 and Mcl-1.

The pharmacokinetic properties of methyl 2-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate have also been investigated to ensure its suitability for therapeutic use. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, which are crucial factors for drug development. Furthermore, its low toxicity profile makes it a promising candidate for clinical trials.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy. In this regard, methyl 2-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate has undergone extensive preclinical testing to evaluate its potential side effects and toxicity. Results from these studies have been promising, with no significant adverse effects observed at therapeutic doses.

The synthesis of methyl 2-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]-3-methoxybenzoate involves several well-established chemical reactions. The process typically begins with the formation of the pyrazole ring through a condensation reaction between hydrazine and an appropriate aldehyde or ketone. Subsequent steps involve the introduction of the methoxy group and the formyl group to yield the final product. The synthetic route is highly efficient and can be scaled up for large-scale production.

In conclusion, methyl 2-[(4-formyl-3-methyl-1H-pyrazol-1-y l)m eth yl]-3-meth oxyb en zoat e (CAS No. 2137681 -74 -2) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in the discovery and development of novel therapeutic agents.